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Compound of Interest

3,5-Dihydroxyadamantan-1-yl
Compound Name:
Methacrylate

Cat. No.: B8432574

Essential Safety and Handling of 3,5-
Dihydroxyadamantan-1-yl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
3,5-Dihydroxyadamantan-1-yl Methacrylate. The following procedures are based on best
practices for handling methacrylate compounds and are intended to ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are crucial to minimize exposure
and ensure safety when handling 3,5-Dihydroxyadamantan-1-yl Methacrylate.[1] The
following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Details and Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for larger quantities or

significant splash hazards.

Conforms to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. Protects
against splashes and vapors
that can cause serious eye
irritation.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®, or a
three-layered PVP glove). A
lab coat or chemical-resistant
apron should be worn. For
larger quantities, chemical-
resistant coveralls may be

necessary.

Prevents skin contact, which
can cause skin irritation and
may lead to sensitization.[1][3]
[4] Ordinary surgical rubber
gloves are penetrated by
methyl methacrylate monomer

in less than 1 minute.[3]

Respiratory Protection

A full-face respirator with
appropriate cartridges may be
necessary if risk assessment
shows it is required, especially
in cases of insufficient

ventilation or for large spills.

To be used when engineering
controls such as a fume hood
are not sufficient to control
vapor exposure.[4][5] Lab
personnel intending to use a
respirator mask must be
trained and fit-tested.[5]

Operational Plan: Handling and Storage

Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.[1]

Handling:

» Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation risks.[1]

[5]16]

e Avoid contact with skin, eyes, and clothing.[1][7]
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e Wash hands thoroughly after handling.[1][2][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][9] Use non-
sparking tools.[1][7]

o Take measures to prevent the buildup of electrostatic charge.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8][9] A
recommended storage temperature is 2—8°C.[6]

o Store under an inert atmosphere (e.g., nitrogen) to prevent polymerization or moisture
absorption.[6] The presence of oxygen is required for some inhibitors to function effectively,
so supplier recommendations should be followed.[10]

o Keep away from incompatible materials such as strong oxidizers, acids, bases, and
peroxides.[1][6][9]

Protect from light.[1][9]

Emergency and Disposal Plan

Emergency Measures:
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Situation First Aid Measures

Move the person into fresh air. If not breathing,
If Inhaled _ o o o
give artificial respiration. Consult a physician.[5]

Wash off with soap and plenty of water. If skin

) irritation occurs, get medical advice/attention.
In Case of Skin Contact _ _ _
Take off contaminated clothing and wash it

before reuse.[2][5][8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][8]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

If Swallowed , .
unconscious person. Call a doctor or Poison
Control Center immediately.[1][7]
For small spills (<1 L), and if trained, use
appropriate personal protective equipment and
) absorbent material. For large spills (>1 L),
Spills

evacuate the area and contact emergency
services.[5] Use non-sparking tools to collect the

material.[6]

Disposal Plan:

Dispose of 3,5-Dihydroxyadamantan-1-yl Methacrylate and any contaminated materials in
accordance with all applicable federal, state, and local regulations.[1]

e Unused Product: Must not be disposed of with household garbage.[2] Incineration is a
recommended disposal method for similar chemicals.[9] Consult your local regional
authorities for proper disposal procedures.[8]

» Contaminated Materials (e.g., gloves, absorbent pads): Collect in a sealed, labeled container
and dispose of as hazardous waste.[1]
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o Empty Containers: Empty containers can still pose a hazard.[5] They should be triple rinsed,
with the rinsate collected for disposal as hazardous waste.[5] After proper rinsing and
ensuring no residue remains, the label should be defaced, and the container can be
discarded according to local regulations.[5]

Experimental Workflow

The following diagram outlines the standard workflow for handling 3,5-Dihydroxyadamantan-
1-yl Methacrylate in a laboratory setting.
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Caption: Workflow for handling 3,5-Dihydroxyadamantan-1-yl Methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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